Cas no 3715-96-6 (2-(2-Ethyl-1H-imidazol-1-yl)ethanol)

• Product Name: 2-(2-Ethyl-1H-imidazol-1-yl)ethanol
• CAS No: 3715-96-6
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD09864611
• CID: 296370
• PubChem ID: 25219106
• Update Time: 2025-07-22

2-(2-Ethyl-1H-imidazol-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Ethyl-1H-imidazol-1-yl)ethanol
• 1H-Imidazole-1-ethanol,2-ethyl-
• 2-(2-ethylimidazol-1-yl)ethanol
• 1H-Imidazole-1-ethanol,2-ethyl
• 2-(1,3-BENZODIOXOL-5-YL)-1-BENZYL-6-OXO-3-PIPERIDINECARBOXYLIC ACID
• 2-(2-Ethyl-imidazol-1-yl)-ethanol
• 2-(2-ethylimidazolyl)ethan-1-ol
• A923619
• 2-(2-Ethyl-1H-imidazol-1-yl)ethan-1-ol
• AKOS002659276
• FT-0678921
• 3715-96-6
• DTXSID80649193
• BB 0240465
• MFCD09864611
• LS-01359
• ALBB-003871
• SCHEMBL26196840
• STK502759

• MDL： MFCD09864611
• Inchi： 1S/C7H12N2O/c1-2-7-8-3-4-9(7)5-6-10/h3-4,10H,2,5-6H2,1H3
• InChI Key： HFMGGRZXHPSOJX-UHFFFAOYSA-N
• SMILES： OCCN1C=CN=C1CC

Computed Properties

• Exact Mass: 140.09500
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 304.6°C at 760 mmHg
• Flash Point: 138°C
• Refractive Index: 1.534
• PSA: 38.05000
• LogP: 0.43780

2-(2-Ethyl-1H-imidazol-1-yl)ethanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2-Ethyl-1H-imidazol-1-yl)ethanol

Comprehensive Overview of 2-(2-Ethyl-1H-imidazol-1-yl)ethanol (CAS No. 3715-96-6): Properties, Applications, and Industry Insights

2-(2-Ethyl-1H-imidazol-1-yl)ethanol, identified by its CAS number 3715-96-6, is a versatile organic compound with a unique molecular structure combining an imidazole ring and an ethanol moiety. This compound has garnered significant attention in pharmaceutical, agrochemical, and specialty chemical research due to its dual functional groups, which enable diverse reactivity and applications. Its molecular formula C7H12N2O and molecular weight 140.18 g/mol make it a valuable intermediate in synthetic chemistry.

The imidazole-based ethanol derivative exhibits notable solubility in polar solvents like water, ethanol, and dimethyl sulfoxide (DMSO), a property critical for its use in formulations. Recent studies highlight its potential as a corrosion inhibitor in industrial cooling systems, aligning with the growing demand for eco-friendly alternatives. Researchers are also exploring its role in biocompatible polymer synthesis, responding to the global push for sustainable materials in medical devices.

In pharmaceutical contexts, 2-(2-Ethyl-1H-imidazol-1-yl)ethanol serves as a precursor for histamine receptor modulators, coinciding with increased interest in allergy and immunology therapeutics. Its hydrogen bonding capacity (logP ~0.5) enhances bioavailability in drug design, addressing the industry's focus on improving pharmacokinetic profiles. Analytical techniques like HPLC (retention time ~4.2 min under C18 conditions) and GC-MS (characteristic fragments at m/z 140, 97) are commonly employed for quality control.

The compound's thermal stability (decomposition >200°C) makes it suitable for high-temperature processes in electronic material manufacturing, particularly for flexible display substrates - a sector experiencing 18% annual growth. Patent analyses reveal 23% of recent applications involve its use in ionic liquid formulations for energy storage, reflecting the renewable energy sector's expansion. Regulatory evaluations confirm its compliance with REACH and FDA guidelines for specific applications.

From a commercial perspective, CAS 3715-96-6 demonstrates stable market demand with 7-9% annual price fluctuations. Suppliers typically offer technical (95% purity) and research grades (99%+), with chromatography-purified variants gaining traction for bioconjugation applications. Storage recommendations include amber glass containers under inert atmosphere (N2) at 2-8°C for long-term stability, addressing common user queries about shelf life.

Emerging research directions include its incorporation into metal-organic frameworks (MOFs) for gas separation membranes, and as a ligand in catalytic systems for asymmetric synthesis. These developments position 2-(2-Ethylimidazol-1-yl)ethanol as a compound of interest in circular economy initiatives, particularly for carbon capture technologies. The scientific community continues to investigate its potential in biodegradable chelating agents, responding to environmental concerns about persistent synthetic compounds.

Quality specifications for 3715-96-6 typically require <1% residual solvents (validated by headspace GC) and heavy metal content below 10 ppm (ICP-MS analysis). Process optimization has reduced typical byproducts like 2-ethylimidazole to <0.5% in commercial batches. These improvements support its adoption in GMP-compliant synthesis workflows, particularly for active pharmaceutical ingredients (APIs) requiring stringent impurity controls.

The compound's structure-activity relationship (SAR) studies reveal interesting stereo-electronic effects, with the ethyl group at position 2 significantly influencing hydrogen bond donor-acceptor balance. Computational chemistry models (DFT calculations) predict strong interaction energies (-42 kJ/mol) with common biological targets, explaining its utility in medicinal chemistry lead optimization. These findings correlate with increased PubMed citations (37% growth since 2020) for related derivatives.

Industrial scale production employs continuous flow chemistry methods to enhance yield (typically 78-82%) and reduce E-factor (to 8.3), addressing green chemistry metrics. Life cycle assessment (LCA) data shows 29% lower carbon footprint compared to traditional batch processes, meeting ESG investment criteria for chemical manufacturers. These advancements respond to market demands for sustainable synthetic routes without compromising cost efficiency.